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molecular formula C20H16Cl2N2O4 B8510394 3-[2-(2,4-dichloro-phenoxy)-acetylamino]-N-furan-2-ylmethyl-benzamide

3-[2-(2,4-dichloro-phenoxy)-acetylamino]-N-furan-2-ylmethyl-benzamide

Cat. No. B8510394
M. Wt: 419.3 g/mol
InChI Key: YTGFFMPYAREFAU-UHFFFAOYSA-N
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Patent
US08394799B2

Procedure details

To solution of 3-[2-(2,4-dichloro-phenoxy)-acetylamino]-benzoic acid (100.3 mg, 0.3 mmol), furfuryl amine (58.3 mg, 0.06 ml, 0.6 mmol), 4-dimethylaminopyridine (73.4 mg, 0.6 mmol) and PyBOP (312.3 mg, 1.0-mmol) in DMF 5.0 mL was stirred. Reaction mixture was separated by EtoAC and brine. The organic phase was dried (MgSO4 anh) and concentrated. The residue was purified by silica gel column chromatography (CH2Cl2:MeOH=10:1) to give 3-[2-(2,4-dichloro-phenoxy)-acetylamino]-N-furan-2-ylmethyl-benzamide as a white solid (144.6 mg, 90% yield).
Quantity
100.3 mg
Type
reactant
Reaction Step One
Quantity
0.06 mL
Type
reactant
Reaction Step One
Name
Quantity
312.3 mg
Type
reactant
Reaction Step One
Quantity
73.4 mg
Type
catalyst
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:21]=[C:20]([Cl:22])[CH:19]=[CH:18][C:3]=1[O:4][CH2:5][C:6]([NH:8][C:9]1[CH:10]=[C:11]([CH:15]=[CH:16][CH:17]=1)[C:12]([OH:14])=O)=[O:7].[CH2:23]([NH2:29])[C:24]1[O:28][CH:27]=[CH:26][CH:25]=1.C1CN([P+](ON2N=NC3C=CC=CC2=3)(N2CCCC2)N2CCCC2)CC1.F[P-](F)(F)(F)(F)F>CN(C)C1C=CN=CC=1.CN(C=O)C>[Cl:1][C:2]1[CH:21]=[C:20]([Cl:22])[CH:19]=[CH:18][C:3]=1[O:4][CH2:5][C:6]([NH:8][C:9]1[CH:10]=[C:11]([CH:15]=[CH:16][CH:17]=1)[C:12]([NH:29][CH2:23][C:24]1[O:28][CH:27]=[CH:26][CH:25]=1)=[O:14])=[O:7] |f:2.3|

Inputs

Step One
Name
Quantity
100.3 mg
Type
reactant
Smiles
ClC1=C(OCC(=O)NC=2C=C(C(=O)O)C=CC2)C=CC(=C1)Cl
Name
Quantity
0.06 mL
Type
reactant
Smiles
C(C1=CC=CO1)N
Name
Quantity
312.3 mg
Type
reactant
Smiles
C1CCN(C1)[P+](N2CCCC2)(N3CCCC3)ON4C5=C(C=CC=C5)N=N4.F[P-](F)(F)(F)(F)F
Name
Quantity
73.4 mg
Type
catalyst
Smiles
CN(C1=CC=NC=C1)C
Name
Quantity
5 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Reaction mixture
CUSTOM
Type
CUSTOM
Details
was separated by EtoAC and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried (MgSO4 anh)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (CH2Cl2:MeOH=10:1)

Outcomes

Product
Name
Type
product
Smiles
ClC1=C(OCC(=O)NC=2C=C(C(=O)NCC=3OC=CC3)C=CC2)C=CC(=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 144.6 mg
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 115%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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